Cas no 2138113-77-4 (3-chloro-5-(2-methoxypyrimidin-5-yl)aniline)

• Product Name: 3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
• CAS No: 2138113-77-4
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 6193404
• PubChem ID: 165607911
• Update Time: 2024-01-15

3-chloro-5-(2-methoxypyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
• 2138113-77-4
• EN300-1142068

• Inchi： 1S/C11H10ClN3O/c1-16-11-14-5-8(6-15-11)7-2-9(12)4-10(13)3-7/h2-6H,13H2,1H3
• InChI Key： OJWNWXTXLBXFEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=C(N=C1)OC)N

Computed Properties

• Exact Mass: 235.0512396g/mol
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų